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Compound of Interest

o-Acetylbenzeneamidinocarboxylic
Compound Name: d
aci

Cat. No.: B15582450

For Researchers, Scientists, and Drug Development Professionals

Currently, there is a notable absence of scientific literature detailing the use of o-
Acetylbenzeneamidinocarboxylic acid as a molecular probe. While this compound has been
identified as a fungal metabolite with certain biological activities, its application in molecular
probing, cellular imaging, or as a targeted tool for studying specific biological pathways has not
been documented in available research.

Initial investigations into o-Acetylbenzeneamidinocarboxylic acid reveal its origins as a
natural product isolated from Gibberella saubinetii.[1] Research has indicated that it possesses
weak antitumor properties and exhibits inhibitory effects against various plant pathogenic fungi.
[1][2] However, the specific mechanisms of action and molecular targets underlying these
activities have not been elucidated in the context of its use as a probe.

A comprehensive search for applications of o-Acetylbenzeneamidinocarboxylic acid in areas
typically associated with molecular probes, such as fluorescence imaging, enzyme activity
assays, or the characterization of specific molecular interactions, did not yield any established
protocols or experimental data. Consequently, the development of detailed application notes
and standardized protocols for its use in this capacity is not feasible at this time.
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For researchers interested in the potential development of o-
Acetylbenzeneamidinocarboxylic acid or its derivatives as novel molecular probes, the
following hypothetical workflow could serve as a foundational approach for future investigation.

Hypothetical Workflow for Developing a Novel
Molecular Probe

This diagram outlines the conceptual stages for investigating a compound's potential as a
molecular probe, starting from initial characterization to its application in biological systems.
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Phase 1: Characterization & Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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